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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B15568900 Get Quote

GSK137647A Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility of GSK137647A. Below you will find

troubleshooting advice, frequently asked questions, detailed experimental protocols, and a

summary of solubility data.

Troubleshooting Guide & FAQs
This section addresses common issues and questions related to the solubility and handling of

GSK137647A.

Q1: My GSK137647A is not dissolving in aqueous buffers. Is this normal?

A1: Yes, this is expected. GSK137647A is practically insoluble in water and aqueous buffers

like PBS.[1][2][3][4][5] To create aqueous working solutions, a stock solution in an organic

solvent, typically DMSO, must first be prepared. This stock solution can then be diluted into

your aqueous experimental medium. Be mindful that high concentrations of the stock solution

in the final aqueous medium can still lead to precipitation.

Q2: I am seeing precipitation when I dilute my DMSO stock solution into my cell culture media.

What can I do to prevent this?

A2: This is a common issue when the final concentration of GSK137647A in the aqueous

medium exceeds its solubility limit. Here are a few troubleshooting steps:
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Lower the final concentration: If your experimental design allows, try using a lower final

concentration of GSK137647A.

Increase the solvent concentration (with caution): While not always ideal for cell-based

assays, a slightly higher percentage of DMSO in the final solution can help maintain

solubility. However, it is crucial to run a vehicle control to ensure the DMSO concentration is

not affecting your experimental results. It is recommended to keep the final DMSO

concentration below 0.5%.

Use a different formulation: For certain applications, especially in vivo studies, using a co-

solvent system or a suspension might be more appropriate.[2][4][6]

Gentle warming and sonication: Briefly warming the solution to 37°C and using a bath

sonicator can help in dissolving the compound, but be cautious about the stability of

GSK137647A under these conditions.

Q3: What is the best solvent to use for preparing a stock solution of GSK137647A?

A3: Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing stock solutions

of GSK137647A due to its high solubility.[1][2][3][4][6] Ethanol can also be used, but the

solubility is significantly lower compared to DMSO.[1][2][3][4] It is advisable to use freshly

opened, anhydrous DMSO, as absorbed moisture can reduce the solubility of the compound.[4]

[6]

Q4: How should I store my GSK137647A stock solution?

A4: Stock solutions of GSK137647A in DMSO should be aliquoted to avoid repeated freeze-

thaw cycles.[4] For long-term storage, it is recommended to store the aliquots at -20°C or

-80°C.[4][6][7][8] Some suppliers suggest that stock solutions are stable for up to 2 years at

-80°C and 1 year at -20°C in solvent.[7]

Q5: I need to prepare GSK137647A for in vivo administration. What are the recommended

formulations?

A5: Due to its poor aqueous solubility, specific formulations are required for in vivo studies.

Here are a few options:
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For oral administration: A homogeneous suspension can be prepared using

carboxymethylcellulose sodium (CMC-Na).[2][4]

For injection: A clear solution can be prepared using a co-solvent system. A commonly used

formulation consists of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% distilled water.[2]

[4] Another option is a mixture of 10% DMSO and 90% corn oil.[7] It is crucial to prepare

these formulations freshly and use them on the same day.[6]

Quantitative Solubility Data
The following table summarizes the solubility of GSK137647A in various solvents as reported

by different suppliers. Please note that values can vary slightly between sources.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO ≥121.6 ≥398.2 [1]

DMSO ≥100 ≥327.45 [6][7]

DMSO 61 199.74 [2][4]

DMSO 30 98.2 [3]

Ethanol ≥9.49 (with ultrasonic) ≥31.07 [1]

Ethanol 10 32.74 [2][4]

Ethanol 1 3.27 [3]

DMF 30 98.2 [3]

DMSO:PBS (pH 7.2)

(1:2)
0.25 0.82 [3]

Water Insoluble Insoluble [1][2][4][5]
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Below are detailed protocols for preparing GSK137647A solutions for in vitro and in vivo

experiments.

Preparation of GSK137647A Stock Solution for In Vitro
Assays

Materials: GSK137647A powder, anhydrous DMSO.

Procedure:

1. Equilibrate the GSK137647A vial to room temperature before opening.

2. Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add 327.5 µL of DMSO to 1 mg of

GSK137647A, assuming a molecular weight of 305.39 g/mol ).

3. Vortex or sonicate the solution until the powder is completely dissolved. Gentle warming to

37°C can aid dissolution.

4. Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated

freeze-thaw cycles.

5. Store the aliquots at -20°C or -80°C.

Preparation of GSK137647A Formulation for
Intraperitoneal Injection (in vivo)
This protocol is based on a co-solvent system.[2][4]

Materials: GSK137647A, anhydrous DMSO, PEG300, Tween 80, sterile distilled water

(ddH₂O).

Procedure (for a 1 mL working solution):

1. Prepare a high-concentration stock solution of GSK137647A in DMSO (e.g., 120 mg/mL).

2. In a sterile tube, add 50 µL of the 120 mg/mL GSK137647A stock solution.
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3. Add 400 µL of PEG300 and mix until the solution is clear.

4. Add 50 µL of Tween 80 and mix until the solution is clear.

5. Add 500 µL of sterile ddH₂O to bring the final volume to 1 mL.

6. The final concentration of GSK137647A in this formulation will be 6 mg/mL.

7. This solution should be prepared fresh and used immediately.

Visualizations
GSK137647A Signaling Pathway
GSK137647A is a selective agonist for the Free Fatty Acid Receptor 4 (FFA4), also known as

GPR120.[1][4][6] Activation of this G-protein coupled receptor can lead to various downstream

signaling events, including the potentiation of glucose-stimulated insulin secretion and anti-

inflammatory responses.

Extracellular Cell Membrane

Intracellular

GSK137647A FFA4/GPR120 Gq/11 PLC

Anti-inflammatory
Effects

IP3 Ca²⁺ Release Insulin Secretion

Click to download full resolution via product page

Caption: GSK137647A activates the FFA4/GPR120 receptor, leading to downstream signaling.

Experimental Workflow for Solubility Testing
This workflow outlines the general steps for determining the solubility of a compound like

GSK137647A.
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Caption: A typical workflow for determining the solubility of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. selleck.co.jp [selleck.co.jp]

3. caymanchem.com [caymanchem.com]

4. selleckchem.com [selleckchem.com]

5. medkoo.com [medkoo.com]

6. medchemexpress.com [medchemexpress.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. FFA4 (GPR120) agonist GSK137647A Datasheet DC Chemicals [dcchemicals.com]

To cite this document: BenchChem. [GSK137647A solubility issues and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568900#gsk137647a-solubility-issues-and-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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